Cas no 185823-18-1 (2-(1-Methylcyclohexyl)oxirane)

• Product Name: 2-(1-Methylcyclohexyl)oxirane
• CAS No: 185823-18-1
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 6326079
• PubChem ID: 85710042
• Update Time: 2025-06-14

2-(1-Methylcyclohexyl)oxirane Chemical and Physical Properties

Names and Identifiers

• EN300-1836255
• 2-(1-methylcyclohexyl)oxirane
• 185823-18-1
• 2-(1-Methylcyclohexyl)oxirane

• Inchi： 1S/C9H16O/c1-9(8-7-10-8)5-3-2-4-6-9/h8H,2-7H2,1H3
• InChI Key： PAFQYTYLLJTMJQ-UHFFFAOYSA-N
• SMILES： O1CC1C1(C)CCCCC1

Computed Properties

• Exact Mass: 140.120115130g/mol
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(1-Methylcyclohexyl)oxirane

Recent Advances in the Study of 2-(1-Methylcyclohexyl)oxirane (CAS: 185823-18-1) in Chemical Biology and Pharmaceutical Research

2-(1-Methylcyclohexyl)oxirane (CAS: 185823-18-1) is a specialized epoxide compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This molecule, characterized by its cyclohexyl-substituted oxirane ring, exhibits unique reactivity and potential biological activities, making it a subject of interest for drug discovery and synthetic chemistry applications. Recent studies have explored its role as a versatile intermediate in organic synthesis and its potential pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic utility of 2-(1-Methylcyclohexyl)oxirane in the development of novel kinase inhibitors. The research team demonstrated that this compound serves as an effective building block for creating structurally diverse scaffolds through ring-opening reactions with various nucleophiles. The resulting derivatives showed promising activity against several cancer-related kinase targets, with IC50 values in the low micromolar range. Molecular docking studies suggested that the cyclohexyl moiety contributes to enhanced binding affinity through hydrophobic interactions with kinase domains.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported on the antibacterial properties of 2-(1-Methylcyclohexyl)oxirane derivatives. The study synthesized a series of analogs by modifying the oxirane ring and evaluated their activity against drug-resistant bacterial strains. Several compounds exhibited potent activity against Gram-positive pathogens, including MRSA, with minimum inhibitory concentrations (MICs) as low as 2 μg/mL. The researchers proposed that the epoxide functionality may interact with essential bacterial enzymes through covalent modification.

From a chemical biology perspective, 2-(1-Methylcyclohexyl)oxirane has shown potential as a chemical probe for studying enzyme mechanisms. A 2023 Nature Chemical Biology paper described its use in identifying novel epoxide hydrolase substrates in human metabolomes. The compound's stability and distinct structural features made it particularly useful for mass spectrometry-based detection of enzyme activity, providing insights into metabolic pathways involving epoxide processing.

Recent advances in synthetic methodology have also improved access to 2-(1-Methylcyclohexyl)oxirane. A 2024 Organic Process Research & Development publication detailed an efficient, scalable synthesis route using asymmetric epoxidation of the corresponding alkene precursor. The new process achieved >90% yield and excellent enantioselectivity (98% ee), addressing previous challenges in obtaining the compound in high purity for pharmaceutical applications.

In conclusion, current research on 2-(1-Methylcyclohexyl)oxirane (185823-18-1) demonstrates its growing importance in medicinal chemistry and chemical biology. Its dual role as a synthetic building block and potential bioactive molecule continues to inspire novel applications in drug discovery and biological research. Future studies are expected to further explore its therapeutic potential and develop more efficient synthetic approaches to meet the growing demand for this versatile compound.